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Compound of Interest

Compound Name: 3-(Trimethylsilyl)propargyl alcohol

Cat. No.: B123398 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of 3-(Trimethylsilyl)-2-propyn-1-ol, a versatile reagent in modern organic

synthesis.

Chemical Properties
3-(Trimethylsilyl)-2-propyn-1-ol, also known as 3-(trimethylsilyl)propargyl alcohol, is a

colorless to light yellow liquid.[1] Its trimethylsilyl group provides stability and unique reactivity,

making it a valuable building block in the synthesis of complex molecules.[2]

Table 1: Physicochemical Properties of 3-(Trimethylsilyl)-2-propyn-1-ol
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Property Value References

IUPAC Name 3-(trimethylsilyl)prop-2-yn-1-ol [3]

Synonyms
3-(Trimethylsilyl)propargyl

alcohol, Trimethylsilylpropynol
[1][4]

CAS Number 5272-36-6 [5]

Molecular Formula C₆H₁₂OSi [5][6]

Molecular Weight 128.24 g/mol [5][6][7]

Appearance
Colorless to light yellow, clear

liquid
[1]

Boiling Point 76 °C at 11 mmHg [4][7][8]

Density 0.865 g/mL at 25 °C [4][7][8]

Refractive Index (n20/D) 1.451 [4][7]

Flash Point 67 °C (152.6 °F) - closed cup [1][9]

Solubility
Not miscible with water.

Soluble in benzene (sparingly).
[4][8]

Storage

Keep in a dark place, sealed in

dry, room temperature.

Sensitive to light, air, and

moisture.

[1][4][10]

Applications in Synthesis
The primary utility of 3-(Trimethylsilyl)-2-propyn-1-ol lies in its role as a synthetic intermediate

and a protecting group for terminal alkynes.

Pharmaceutical and Agrochemical Synthesis: It serves as a key reagent in the synthesis of

pharmaceuticals and agrochemicals.[2] A notable application is in the synthesis of Isbogrel, a

thromboxane A2 synthase inhibitor and receptor antagonist with potential for asthma

treatment.[4]
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Protecting Group: The trimethylsilyl (TMS) group acts as a protecting group for the acidic

proton of the terminal alkyne.[4][11] This allows for selective reactions at other sites of the

molecule without interference from the alkyne proton.[4] The TMS group can be easily

removed under mild conditions, such as with a fluoride source (e.g., TBAF) or potassium

carbonate in methanol, to regenerate the terminal alkyne.[12]

Organic Synthesis: This compound is used as a raw material for various organic reactions.[4]

For instance, alkyllithiums can add across the triple bond to form (1-lithiovinyl)silanes.[1] It is

also employed in the development of new materials like polymers and coatings.[2]

Analytical Chemistry: It can be utilized in analytical methods for the detection and

quantification of various substances.[2]

Experimental Protocols
Synthesis of 3-(Trimethylsilyl)-2-propyn-1-ol
A common method for the synthesis of 3-(Trimethylsilyl)-2-propyn-1-ol involves the

deprotection of a protected precursor. The following protocol is adapted from a literature

procedure for the synthesis from Tetrahydro-2-[[3-(trimethylsilyl)-2-propyn-1-yl]oxy]-2H-Pyran.

[6]

Reaction Scheme:

Reactants

Products

Tetrahydro-2-[[3-(trimethylsilyl)-2-propyn-1-yl]oxy]-2H-Pyran

Reaction Conditions:
1. 0 °C to 40 °C, 8 hours

2. N₂ atmosphere

Deprotection

Methanol (Solvent)

Amberlyst-15 (Catalyst)

3-(Trimethylsilyl)-2-propyn-1-ol
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Caption: Synthesis of 3-(Trimethylsilyl)-2-propyn-1-ol via deprotection.

Materials:

Tetrahydro-2-[[3-(trimethylsilyl)-2-propyn-1-yl]oxy]-2H-Pyran (starting material)

Methanol (reagent grade)

Amberlyst-15 resin

Ethyl acetate

10% aqueous hydrochloric acid

Anhydrous sodium sulfate

Nitrogen gas supply

Round-bottom flask and standard glassware

Magnetic stirrer

Filtration apparatus

Rotary evaporator

Column chromatography setup (silica gel, hexane, ethyl acetate)

Procedure:

Under a nitrogen atmosphere, add methanol (4.0 mL) and Amberlyst-15 (0.025 g) to a round-

bottom flask.[6]

Cool the mixture to 0 °C in an ice bath.[6]

Add a solution of Tetrahydro-2-[[3-(trimethylsilyl)-2-propyn-1-yl]oxy]-2H-Pyran (0.250 g, 1.17

mmol) dropwise to the cooled mixture.[6]
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Remove the ice bath and warm the reaction mixture to 40 °C.[6]

Stir the mixture at 40 °C for 8 hours.[6]

After the reaction is complete, filter to remove the Amberlyst-15 resin and wash the resin with

ethyl acetate (10 mL).[6]

To the combined filtrate, add 10% aqueous hydrochloric acid (10 mL).[6]

Extract the aqueous layer with ethyl acetate (3 x 10 mL).[6]

Combine the organic layers and dry over anhydrous sodium sulfate.[6]

Filter off the drying agent and concentrate the solution under reduced pressure using a rotary

evaporator.[1]

Purify the resulting residue by column chromatography on silica gel, using a mixture of

hexane and ethyl acetate (9:1) as the eluent, to yield the final product.[1][6]

General Workflow for Using 3-(Trimethylsilyl)-2-propyn-
1-ol as a Protecting Group
The trimethylsilyl group is a common protecting group for terminal alkynes due to its ease of

introduction and removal.

Terminal Alkyne Protection with TMS-Cl
or other TMS source TMS-Protected Alkyne Desired Reaction at

another functional group
Deprotection

(e.g., TBAF or K₂CO₃/MeOH)
Final Product with
Terminal Alkyne

Click to download full resolution via product page

Caption: Workflow for alkyne protection and deprotection using a TMS group.

Safety Information
3-(Trimethylsilyl)-2-propyn-1-ol is a combustible liquid and should be handled with care.[1] It is

advisable to consult the Safety Data Sheet (SDS) before use.[11]
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Table 2: GHS Hazard Information
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Hazard Class Hazard Statement
Precautionary
Statements

References

Flammable liquids
H227: Combustible

liquid

P210: Keep away

from heat/sparks/open

flames/hot surfaces.

— No smoking.P280:

Wear protective

gloves/protective

clothing/eye

protection/face

protection.P370+P378

: In case of fire: Use

dry sand, dry chemical

or alcohol-resistant

foam to

extinguish.P403+P23

5: Store in a well-

ventilated place. Keep

cool.P501: Dispose of

contents/container to

an approved waste

disposal plant.

[1][13]

Skin

corrosion/irritation

H315: Causes skin

irritation

P264: Wash skin

thoroughly after

handling.

[13]

Serious eye

damage/eye irritation

H319: Causes serious

eye irritation

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[13]

Specific target organ

toxicity — single

H335: May cause

respiratory irritation

P261: Avoid breathing

dust/fume/gas/mist/va

[13]
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exposure (Respiratory

tract irritation)

pors/spray.P271: Use

only outdoors or in a

well-ventilated

area.P304+P340: IF

INHALED: Remove

person to fresh air and

keep comfortable for

breathing.P312: Call a

POISON CENTER or

doctor/physician if you

feel unwell.

First Aid Measures:

Inhalation: Move the person to fresh air.[14][15]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.

[14]

Eye Contact: Rinse out with plenty of water. Remove contact lenses.[14]

Ingestion: Make the victim drink water (two glasses at most). Consult a doctor if feeling

unwell.[14]

This document is intended for informational purposes for qualified professionals and does not

constitute a warranty of the suitability of the product for any particular purpose. Always follow

established laboratory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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